5,5-Dimethyl-2-oxo-4-phenyl-1,3,2-dioxaphosphinan-2-ium

• IUPAC Name: 5,5-dimethyl-4-phenyl-1,3,2-dioxaphosphinan-2-ium 2-oxide
• InChI: InChI=1S/C11H14O3P/c1-11(2)8-13-15(12)14-10(11)9-6-4-3-5-7-9/h3-7,10H,8H2,1-2H3/q+1
• InChI Key: UUXGQSZASMLWDV-UHFFFAOYSA-N
• Canonical SMILES: CC1(CO[P+](=O)OC1C2=CC=CC=C2)C
• Molecular Formula: C11H14O3P+
• DSSTOX Substance ID: DTXSID80722137
• Molecular Weight: 225.20 g/mol
• CAS No.: 515174-36-4

Description

5,5-Dimethyl-2-oxo-4-phenyl-1,3,2-dioxaphosphinan-2-ium is a chemical compound known for its unique structural properties and potential applications in various scientific fields. This compound belongs to the class of dioxaphosphorinanes, which are characterized by a phosphorus atom bonded to an oxygen atom within a six-membered ring structure. The presence of the phenyl group and the dimethyl substituents further enhances its chemical reactivity and stability.

Preparation Methods

The synthesis of 5,5-Dimethyl-2-oxo-4-phenyl-1,3,2-dioxaphosphinan-2-ium can be achieved through several synthetic routes. One common method involves the reaction of phosphorous oxychloride with 2,2-dimethyl-1,3-propane diol in the presence of triethylamine in dry toluene . This reaction yields the desired compound along with the formation of hydrochloric acid as a byproduct. The reaction conditions typically require careful control of temperature and the exclusion of moisture to prevent hydrolysis of the reactants.

Chemical Reactions Analysis

5,5-Dimethyl-2-oxo-4-phenyl-1,3,2-dioxaphosphinan-2-ium undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. For instance, it can participate in oxidation reactions to form corresponding phosphine oxides. Reduction reactions can convert it into phosphines, while substitution reactions can introduce different substituents onto the phosphorus atom. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like alkyl halides .

Scientific Research Applications

This compound has found applications in several scientific research areas. In chemistry, it serves as a ligand in palladium-catalyzed cross-coupling reactions, enhancing the